Cas no 15832-21-0 (1-(1H-indol-3-ylmethyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

• Product name: 1-(1H-indol-3-ylmethyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 15832-21-0
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 1336967
• PubChem ID: 204158

1-(1H-indol-3-ylmethyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-ylmethyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-(1H-indol-3-ylmethyl)-
• DTXSID30935896
• 15832-21-0
• 1,2,3,4-Tetrahydro-6,7-dimethoxy-1-(1H-indol-3-ylmethyl)isoquinoline
• BRN 0627948
• 5-23-13-00431 (Beilstein Handbook Reference)
• 6,7-Dimethoxy-1-(indolyl-3-methyl)-1,2,3,4-tetrahydroisoquinoline
• 1-[(1H-Indol-3-yl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• Inchi： InChI=1S/C20H22N2O2/c1-23-19-10-13-7-8-21-18(16(13)11-20(19)24-2)9-14-12-22-17-6-4-3-5-15(14)17/h3-6,10-12,18,21-22H,7-9H2,1-2H3
• InChI Key： XVIUOHLUFLSLMA-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(NCCC2=C1)CC3=CNC4=CC=CC=C43)OC

Computed Properties

• Exact Mass: 321.16043
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 43.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines